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Compound of Interest

Compound Name: trans-Phenothrin

Cat. No.: B1675335

This technical guide provides a comprehensive overview of trans-Phenothrin, a synthetic
pyrethroid insecticide. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its physicochemical properties, toxicological
profile, environmental fate, and mechanism of action.

Physicochemical Properties

trans-Phenothrin, also known as d-phenothrin, is a photolabile synthetic pyrethroid.[1] It is
characterized by its potent insecticidal activity against a broad spectrum of flying and crawling
insects.[1]
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Property Value Reference
CAS Number 26046-85-5 [2]
Molecular Formula C23H2603 [3]
Molecular Weight 350.45 g/mol [3]

Yellow to brown transparent
Appearance ] o [1]
viscous liquid

B Soluble in common organic
Solubility o [1]
solvents; Negligible in water

Sensitive to alkalis and strong
Stability acids; Degraded by exposure [1]
to light

Toxicological Profile

trans-Phenothrin exhibits low mammalian toxicity, a characteristic feature of pyrethroid
insecticides.[1] Its toxicological profile has been evaluated through various studies,
summarized below.
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Endpoint Species Route Value Reference

Acute Oral

o Rat Oral > 5000 mg/kg bw  [4]
Toxicity (LDso)

Acute Dermal

o Rat Dermal > 2000 mg/kg bw  [4]
Toxicity (LDso)
Acute Inhalation )
L Rat Inhalation > 5.3 mg/L [4]
Toxicity (LCso)
Skin Irritation Rabbit Dermal Non-irritating [4]
Eye Irritation Rabbit Ocular Non-irritating [4]
Skin ) ) o
o Guinea Pig Dermal Non-sensitizing [4]
Sensitization
) . Non-
Carcinogenicity - - ) ) [4]
carcinogenic
Mutagenicity - - Non-mutagenic [4]
Reproductive Non-toxic to n
Toxicity reproduction

Experimental Protocols

Detailed experimental protocols for the toxicological and environmental fate studies cited are
based on internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD). While specific study reports for trans-
Phenothrin were not publicly available, the following represents the standard methodologies
employed for such assessments.

Acute Oral Toxicity (LDso) - OECD 423

This protocol is a stepwise procedure with the use of a minimum number of animals.

o Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often
slightly more sensitive) are used.[5][6]
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e Housing and Fasting: Animals are caged individually and fasted (food, but not water) for at
least 16 hours prior to administration of the test substance.[5][6]

e Dose Administration: The test substance, typically dissolved or suspended in a suitable
vehicle like corn oil, is administered by oral gavage.[6][7] A starting dose of 2000 mg/kg body
weight is often used in a limit test.[5]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[5][6] Observations are made frequently on the day of
dosing and at least once daily thereafter.[5]

o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.[6]

Aquatic Toxicity to Daphnia magna - OECD 202

This test assesses the acute immobilization of Daphnia magna.
o Test Organisms: Young daphnids (less than 24 hours old) are used.[8]

o Test Conditions: The test is conducted under static conditions for 48 hours.[1][8] Test vessels
are filled with a dilution water of known quality, and a geometric series of at least five
concentrations of the test substance is prepared.[1]

o Exposure: A set number of daphnids (e.g., 10) are placed in each test vessel for each
concentration and a control. Two replicates are typically used for each level.[9]

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.[1][8]
Immobilization is defined as the lack of movement even after gentle agitation.[1] Water
quality parameters such as pH and dissolved oxygen are also monitored.[1]

« Endpoint Calculation: The ECso (the concentration that causes immobilization in 50% of the
daphnids) is determined at 24 and 48 hours.[8]

Environmental Fate

trans-Phenothrin is known to be photolabile and readily degrades in the environment, which
limits its persistence.[1]
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Endpoint Condition Half-life (t'%%) Reference

Soil Metabolism Aerobic

Photodegradation on
Soil

Aerobic Soil Metabolism - OECD 307

This study evaluates the rate and route of degradation in soil under aerobic conditions.

o Test System: A representative soil type is chosen, and its characteristics (pH, organic carbon
content, etc.) are documented.[10] The soll is typically sieved and pre-incubated to stabilize
microbial activity.[11]

o Test Substance Application: The test substance, often radiolabeled for ease of tracking, is
applied to the soil at a rate reflecting its intended use.[10]

 Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture
content.[11] Aerobic conditions are maintained by ensuring adequate air exchange.

o Sampling and Analysis: Soil samples are taken at various time intervals and analyzed for the
parent compound and its degradation products.[11]

o Data Analysis: The rate of degradation (DTso and DToo - the time for 50% and 90%
dissipation, respectively) and the degradation pathway are determined.[10]

Photodegradation on Soil - OECD Guideline

This study assesses the degradation of a substance on the soil surface when exposed to light.
» Soil Preparation: A thin layer of a chosen soil type is applied to plates.[12]
o Application: The test substance is applied uniformly to the soil surface.[12]

« Irradiation: The plates are exposed to a light source that simulates natural sunlight.[12] Dark
controls are maintained to differentiate between photodegradation and other degradation
processes.[13]
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o Sampling and Analysis: Soil samples are collected at different time points and analyzed for

the parent compound and its photoproducts.[12]

» Endpoint Determination: The half-life of photodegradation is calculated.[13]

Mechanism of Action

The primary target of trans-Phenothrin, like other pyrethroid insecticides, is the voltage-gated

sodium channel in the nervous system of insects.[2]

Signaling Pathway

trans-Phenothrin binds to the open state of the voltage-gated sodium channels, preventing
their closure.[14] This leads to a prolonged influx of sodium ions, resulting in repetitive nerve
firing, paralysis, and ultimately the death of the insect.[2]
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Caption: Mechanism of action of trans-Phenothrin on insect voltage-gated sodium channels.
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Experimental Workflow: Electrophysiology

The effect of trans-Phenothrin on sodium channels is typically studied using
electrophysiological techniques like the two-electrode voltage clamp (TEVC) on Xenopus

oocytes expressing the target sodium channel.[15]
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Caption: A typical experimental workflow for Two-Electrode Voltage Clamp (TEVC) studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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